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molecular formula C11H7BrClNO2 B8411965 10-Bromo-9-chloro-2,3-dihydro-[1,4]dioxino[2,3-f]quinoline

10-Bromo-9-chloro-2,3-dihydro-[1,4]dioxino[2,3-f]quinoline

Cat. No. B8411965
M. Wt: 300.53 g/mol
InChI Key: WBJUAVVHCSBCNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07691850B2

Procedure details

9-Chloro-2,3-dihydro-[1,4]dioxino[2,3-f]quinolin-10-ol (3.12 g, 13.1 mmol) in dry DMF (16.7 mL) was cooled in ice and phosphorus tribromide (4.78 mL) added drop-wise, and the mixture was stirred, with ice-cooling for 30 minutes then allowed to warm to room temperature and stirred for a further 2 hours. It was cooled in ice and sodium carbonate solution was added and the solid was collected, washed well with water, and dried in vacuo, to afford a pale yellow solid (3.55 g, 90%). LC/MS (ES) m/z 300 (MH+ 100%); 1H-NMR (400 MHz, DMSO), 8.73 (1H, s, CHNHC), 7.62 (1H, d, J=9.12, CHCOCH2), 7.47 (1H, d, J=9.08, CHCN), 4.43 (4H, m, 2×(CH2O)).
Name
9-Chloro-2,3-dihydro-[1,4]dioxino[2,3-f]quinolin-10-ol
Quantity
3.12 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
16.7 mL
Type
solvent
Reaction Step One
Name
phosphorus tribromide
Quantity
4.78 mL
Type
reactant
Reaction Step Two
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
solid
Yield
90%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[N:4][C:5]2[C:10]([C:11]=1O)=[C:9]1[O:13][CH2:14][CH2:15][O:16][C:8]1=[CH:7][CH:6]=2.P(Br)(Br)[Br:18].C(=O)([O-])[O-].[Na+].[Na+]>CN(C=O)C>[Br:18][C:11]1[C:10]2[C:5](=[CH:6][CH:7]=[C:8]3[O:16][CH2:15][CH2:14][O:13][C:9]3=2)[N:4]=[CH:3][C:2]=1[Cl:1] |f:2.3.4|

Inputs

Step One
Name
9-Chloro-2,3-dihydro-[1,4]dioxino[2,3-f]quinolin-10-ol
Quantity
3.12 g
Type
reactant
Smiles
ClC=1C=NC2=CC=C3C(=C2C1O)OCCO3
Name
DMF
Quantity
16.7 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
phosphorus tribromide
Quantity
4.78 mL
Type
reactant
Smiles
P(Br)(Br)Br
Step Three
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred, with ice-
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling for 30 minutes
Duration
30 min
STIRRING
Type
STIRRING
Details
stirred for a further 2 hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
It was cooled in ice
CUSTOM
Type
CUSTOM
Details
the solid was collected
WASH
Type
WASH
Details
washed well with water
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
solid
Type
product
Smiles
BrC1=C(C=NC2=CC=C3C(=C12)OCCO3)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 3.55 g
YIELD: PERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.